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Compound of Interest

Compound Name: UMI-77-d4

Cat. No.: B12424452 Get Quote

UMI-77 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of UMI-77, with a specific focus on

addressing its precipitation in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is UMI-77 and what is its mechanism of action?

A1: UMI-77 is a selective small-molecule inhibitor of Myeloid cell leukemia-1 (Mcl-1), an anti-

apoptotic protein belonging to the Bcl-2 family.[1][2][3] Mcl-1 prevents programmed cell death

(apoptosis) by binding to and sequestering pro-apoptotic proteins like Bax and Bak.[1][4] UMI-

77 works by binding to a specific region on Mcl-1 called the BH3-binding groove with a high

affinity (Ki of approximately 490 nM).[1][2][5] This action blocks the Mcl-1/Bax and Mcl-1/Bak

interactions, freeing Bax and Bak to trigger the intrinsic apoptotic pathway, which involves

cytochrome c release and caspase activation, ultimately leading to cell death.[1][5]

Q2: Why is my UMI-77 precipitating when I add it to my aqueous cell culture medium or buffer?

A2: UMI-77 is inherently hydrophobic and is practically insoluble in water.[6][7] Precipitation

occurs when a concentrated stock solution, typically made in an organic solvent like DMSO, is

diluted into an aqueous solution (e.g., PBS, saline, or cell culture media). The abrupt change in

solvent polarity reduces the solubility of UMI-77 below its working concentration, causing it to

"crash out" or precipitate.
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Q3: What is the recommended solvent for preparing UMI-77 stock solutions?

A3: The recommended solvent for preparing high-concentration stock solutions of UMI-77 is

fresh, anhydrous Dimethyl Sulfoxide (DMSO).[6][7] Ethanol is also a viable solvent, though

solubility may be lower than in DMSO.[6][7][8] It is critical to use high-quality, moisture-free

DMSO, as absorbed moisture can reduce the compound's solubility.[6]

Q4: What is the maximum recommended concentration for a UMI-77 stock solution?

A4: UMI-77 exhibits high solubility in DMSO, with sources reporting maximal concentrations

ranging from approximately 23 mg/mL to over 90 mg/mL.[6][7][8][9] For practical purposes,

preparing a stock solution in the range of 10-20 mM in anhydrous DMSO is common and

provides a convenient concentration for serial dilutions.

Q5: How should I properly store my UMI-77 powder and stock solutions?

A5: Proper storage is crucial for maintaining the stability and activity of UMI-77.

Powder: Store the solid compound at -20°C for long-term stability (up to 3 years).[6][8]

Stock Solutions: Prepare aliquots of the stock solution in DMSO to avoid repeated freeze-

thaw cycles.[6] For storage, it is recommended to keep these aliquots at -80°C (stable for 6

months to a year) or at -20°C for shorter periods (stable for about one month).[2][6] It is

advised to use prepared solutions promptly.[7]

Quantitative Data Summary
The following tables provide key quantitative data for UMI-77 based on available literature.

Table 1: Solubility of UMI-77
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO ≥ 23.4 to 93[6][7][9] ≥ 50 to ~198[6]

Fresh, anhydrous
DMSO is
recommended.
Sonication or
warming to 37°C
can aid dissolution.
[6][7][8]

Ethanol ≥ 7.2 to 93[6][7][8] ≥ 15 to ~198
Sonication may be

required.[8]

Water Insoluble[6][7] Insoluble

UMI-77 is not soluble

in purely aqueous

solutions.

| In Vivo Formulation | ≥ 2.5 to 8.6[3][8] | ≥ 5.34 to 18.36[3][8] | Requires a co-solvent system

(e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline).[3][8][9] |

Table 2: Binding Affinity of UMI-77 to Bcl-2 Family Proteins

Protein Binding Affinity (Ki) Notes

Mcl-1 0.49 µM (490 nM)[1][3][5]
Selective and potent
binding.

Bfl-1/A1 5.33 µM[3][4]
~11-fold less affinity than for

Mcl-1.

Bcl-w 8.19 µM[3][4]
~17-fold less affinity than for

Mcl-1.

Bcl-2 23.83 µM[3][4]
~49-fold less affinity than for

Mcl-1.

| Bcl-xL | 32.99 µM[3][4] | ~67-fold less affinity than for Mcl-1. |
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Troubleshooting Guide: UMI-77 Precipitation
This guide provides a logical workflow to diagnose and solve precipitation issues during your

experiments.

UMI-77 Precipitation Troubleshooting Workflow
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Stock Solution Issues Working Solution Issues

Start: Precipitation Observed

Is the stock solution clear?

Precipitate in Stock

No

Precipitate on Dilution

Yes

Warm gently (37°C)
and/or sonicate.

Was DMSO anhydrous?
Was powder fully dissolved?

Still precipitates

Stock is Clear

Dissolves

Action: Remake stock
with fresh, anhydrous DMSO.

No/Unsure Yes

Is final DMSO
concentration <0.5%?

How was it diluted?

Yes

Action: Increase final DMSO % if
 a vehicle control is used.

(Max 1% for most cell lines)

No

Directly into buffer

Direct

Stepwise dilution

Stepwise

Action: Use rapid, stepwise dilution.
Add stock to a small volume of media first,

vortex, then add to final volume.

Action: Lower the final
working concentration of UMI-77.

Solution is Clear
Proceed with Experiment

Click to download full resolution via product page

Caption: Troubleshooting workflow for UMI-77 precipitation issues.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM UMI-77 Stock
Solution in DMSO
Materials:

UMI-77 powder (MW: 468.34 g/mol )[6]

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Procedure:

Allow the UMI-77 powder vial to equilibrate to room temperature before opening to prevent

moisture condensation.

Weigh out the desired amount of UMI-77 powder in a sterile tube. For example, to make 1

mL of a 10 mM stock, weigh 4.68 mg of UMI-77.

Add the calculated volume of anhydrous DMSO. For 4.68 mg, add 1 mL of DMSO.

Vortex thoroughly to dissolve the powder. If dissolution is slow, gentle warming of the tube to

37°C or brief sonication in an ultrasonic water bath can be applied.[7][8]

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aliquot the stock solution into smaller, single-use volumes in sterile tubes to minimize freeze-

thaw cycles.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[2][6]

Protocol 2: Preparation of an Aqueous Working Solution
for Cell Culture
Objective: To dilute the DMSO stock solution into an aqueous cell culture medium while

minimizing precipitation. The key is to ensure rapid and thorough mixing during dilution.
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Procedure:

Thaw a single aliquot of the UMI-77 DMSO stock solution at room temperature.

Determine the final concentration needed for your experiment (e.g., 10 µM).

Perform a serial or stepwise dilution. Avoid adding the small volume of concentrated stock

directly into the final large volume of media.

Recommended Method (Stepwise Dilution): a. Pipette a small volume of your final cell

culture medium (e.g., 100-200 µL) into a sterile tube. b. Add the required volume of the UMI-

77 stock solution to this small volume of media. For example, to make a 10 µM solution from

a 10 mM stock (a 1:1000 dilution), add 1 µL of stock to 100 µL of media to create an

intermediate dilution. c. Immediately and vigorously vortex or pipette-mix the intermediate

dilution. d. Quickly transfer this intermediate dilution into the final volume of cell culture

medium and mix thoroughly.

Use the final working solution immediately for your experiment. Do not store diluted aqueous

solutions of UMI-77.

UMI-77 Solution Preparation Workflow
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Stock Solution (in DMSO)

Working Solution (Aqueous)

UMI-77 Powder

Add Anhydrous DMSO

Vortex / Sonicate
(Warm to 37°C if needed)

10 mM Stock Solution
(Clear)

Aliquot & Store at -80°C Thaw One Aliquot

Prepare Intermediate Dilution
(Add stock to small media volume)

Vortex Immediately

Add to Final Volume of Media

Mix Thoroughly

Use Immediately in Experiment
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Caption: Recommended workflow for preparing UMI-77 stock and working solutions.
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Mechanism of Action: UMI-77 Signaling Pathway
UMI-77 induces apoptosis by inhibiting the anti-apoptotic protein Mcl-1.

UMI-77 Induced Apoptosis Pathwaydot

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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